Cas no 946259-51-4 (3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide)

• Product Name: 3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide
• CAS No: 946259-51-4
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 6220334
• PubChem ID: 16882025
• Update Time: 2025-06-12

3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide
• 3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide
• F5009-0307
• 3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-ethoxyphenyl)propanamide
• AKOS024488374
• 946259-51-4
• VU0628483-1
• 3-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(4-ethoxyphenyl)propanamide

• Inchi： 1S/C20H25N5O3/c1-5-28-15-8-6-14(7-9-15)23-17(26)10-11-24-13-21-18-16(19(24)27)12-22-25(18)20(2,3)4/h6-9,12-13H,5,10-11H2,1-4H3,(H,23,26)
• InChI Key： SVOAIJBTORQKPM-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1CCC(NC1C=CC(=CC=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 383.19573968g/mol
• Monoisotopic Mass: 383.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide

Introduction to 3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide (CAS No. 946259-51-4)

The compound 3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(4-ethoxyphenyl)propanamide, identified by its CAS number 946259-51-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential biological activities. The presence of fused rings, including a pyrazolo[3,4-d]pyrimidine core, combined with functional groups such as a tert-butyl substituent and an N-(4-ethoxyphenyl)propanamide moiety, positions this compound as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been extensively explored for their potential as kinase inhibitors, anticancer agents, and antimicrobial agents. The specific modification of the 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl scaffold with a tert-butyl group at the 1-position and an N-(4-ethoxyphenyl)propanamide at the 5-position introduces unique electronic and steric properties that may enhance binding affinity to biological targets. This structural design aligns with current trends in drug development, where optimizing both potency and selectivity is paramount.

The N-(4-ethoxyphenyl)propanamide moiety is particularly noteworthy as it introduces a hydrophobic region that can interact favorably with lipid-rich environments found in cell membranes. This feature is increasingly recognized as a key factor in drug design, influencing both pharmacokinetic properties and target engagement. Additionally, the tert-butyl group at the 1-position of the pyrazolo[3,4-d]pyrimidine core serves to increase steric hindrance, potentially reducing off-target interactions and improving selectivity. Such structural features are critical for developing compounds with improved therapeutic profiles.

Current research in the field of heterocyclic chemistry has demonstrated that modifications to the pyrazolo[3,4-d]pyrimidine scaffold can significantly alter biological activity. For instance, studies have shown that substituents at the 1-, 3-, and 5-positions can modulate binding to enzymes such as kinases. The compound under discussion incorporates these principles by introducing a tert-butyl group at the 1-position and an N-(4-ethoxyphenyl)propanamide at the 5-position. These modifications are expected to enhance interactions with specific binding pockets on target proteins while minimizing unwanted side effects.

In addition to its structural significance, this compound has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory activity against certain kinases involved in cancer progression. The pyrazolo[3,4-d]pyrimidine core is known to interact with ATP-binding sites on kinases, making it a valuable scaffold for developing kinase inhibitors. The presence of the N-(4-ethoxyphenyl)propanamide moiety further enhances its binding potential by providing additional hydrogen bonding opportunities with residues in the active site.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core followed by functionalization at the 1-, 3-, and 5 Positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These synthetic strategies are critical for producing complex molecules like this one with precision.

Biological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro assays have revealed promising activity against several kinases, including those implicated in cancer cell proliferation. The ability of this compound to inhibit kinase activity without significant toxicity makes it an attractive candidate for further development. Additionally, its favorable pharmacokinetic properties suggest that it may be suitable for oral administration.

The potential applications of this compound extend beyond oncology; it may also be explored for other therapeutic areas such as inflammation and infectious diseases. Kinases play critical roles in various cellular processes beyond cancer progression; thus targeting these enzymes can lead to novel treatments for a wide range of conditions. The unique structural features of this compound make it well-suited for exploring multiple therapeutic avenues simultaneously.

Future research directions include further optimization of this scaffold through structure-based drug design approaches. Techniques such as X-ray crystallography can be used to determine high-resolution structures of protein-ligand complexes involving this compound. This information will be invaluable for designing next-generation analogs with enhanced potency and selectivity. Additionally